Cas no 1448030-90-7 (3-(4-chlorobenzenesulfonyl)-1-(2,5-dimethoxybenzenesulfonyl)pyrrolidine)

• Product Name: 3-(4-chlorobenzenesulfonyl)-1-(2,5-dimethoxybenzenesulfonyl)pyrrolidine
• CAS No: 1448030-90-7
• MF: C₁₈H₂₀ClNO₆S₂
• MW: 445.937501907349
• CID: 5857615
• PubChem ID: 71806038
• Update Time: 2024-01-13

3-(4-chlorobenzenesulfonyl)-1-(2,5-dimethoxybenzenesulfonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)sulfonyl-1-(2,5-dimethoxyphenyl)sulfonylpyrrolidine
• 3-(4-chlorobenzenesulfonyl)-1-(2,5-dimethoxybenzenesulfonyl)pyrrolidine
• 3-((4-chlorophenyl)sulfonyl)-1-((2,5-dimethoxyphenyl)sulfonyl)pyrrolidine
• AKOS024558674
• 1448030-90-7
• F6435-8961

• Inchi： 1S/C18H20ClNO6S2/c1-25-14-5-8-17(26-2)18(11-14)28(23,24)20-10-9-16(12-20)27(21,22)15-6-3-13(19)4-7-15/h3-8,11,16H,9-10,12H2,1-2H3
• InChI Key： NFQLFAYCDRPUBX-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC(OC)=CC=C2OC)(=O)=O)CCC(S(C2=CC=C(Cl)C=C2)(=O)=O)C1

Computed Properties

• Exact Mass: 445.0420574g/mol
• Monoisotopic Mass: 445.0420574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides